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Compound of Interest

3-
Compound Name: Trifluoromethylcyclopentanecarbox
anilide
Cat. No.: B078207
\ v

3'-Trifluoromethylcyclopentanecarboxanilide belongs to the carboxanilide class of
compounds, characterized by an amide linkage between a carboxylic acid and an aniline
derivative. Its defining feature is the trifluoromethyl (-CF3) group positioned on the aromatic
ring. In medicinal chemistry, the introduction of fluorine or fluorinated groups is a well-
established strategy for optimizing the pharmacological profile of a lead compound.[1][2]

The trifluoromethyl group, in particular, is a powerful modulator of a molecule's
physicochemical properties. Its high electronegativity and steric bulk can significantly enhance
metabolic stability, increase lipophilicity, and improve membrane permeability, thereby positively
influencing the overall pharmacokinetic behavior of a potential drug candidate.[2] The C-F bond
is one of the strongest in organic chemistry, making the -CF3 group highly resistant to
metabolic degradation, a crucial attribute for increasing a drug's half-life.[2] This guide serves
as a foundational resource for leveraging the unique attributes of 3'-
Trifluoromethylcyclopentanecarboxanilide in research and development settings.

Physicochemical and Structural Data

A precise understanding of a compound's physical and chemical properties is fundamental for
its application in experimental design. The key identifiers and properties of 3'-
Trifluoromethylcyclopentanecarboxanilide are summarized below.
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Property Value Source(s)
CAS Number 13691-84-4 [3114]

N-[3-
IUPAC Name (trifluoromethyl)phenyl]cyclope  [3]

ntanecarboxamide

Molecular Formula C13H14F3NO [3]
Molecular Weight 257.26 g/mol

Melting Point 81°C

MDL Number MFCD00043472 [3]

_ O=C(NC1=CC=CC(C(F)
Canonical SMILES [3]
(F)F)=C1)C1CCCC1

PPEXRKPFMAVBPF-
InChl Key [3]
UHFFFAOYSA-N

Synthesis and Quality Control

Retrosynthetic Analysis and Proposed Synthesis
Workflow

The synthesis of 3'-Trifluoromethylcyclopentanecarboxanilide is achieved through a
standard amide bond formation, a cornerstone reaction in organic and medicinal chemistry. The
most direct and industrially scalable approach involves the acylation of 3-
(Trifluoromethyl)aniline with cyclopentanecarbonyl chloride. The use of an acid chloride as the
acylating agent ensures a high-yield, irreversible reaction. A non-nucleophilic base, such as
triethylamine or pyridine, is typically included to neutralize the hydrochloric acid byproduct
generated during the reaction.

The workflow below outlines the key steps for a robust and reproducible synthesis.
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Step 1: Reactant Preparation

G-(Trifluoromethyl)anilina Gyclopentanecarbonyl Chlorida Triethylamine (Base) (Aprotic Solvent (e.g., DCM))

Step 21 Acylation Reattion
\ \

P> Reaction Vessel @ 0-25°C |-&

Quench Reaction

Step 3: Work—ui; & Purification

Aqueous Wash
(e.g., HCI, NaHCO3, Brine)

Dry with Na2S04

Recrystallization or
Silica Gel Chromatography

Step 4: Findl Product & QC

3"-Trifluoromethyl-

cyclopentanecarboxanilide

erify Identity & Purity

QC Analysis
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Caption: Proposed Synthetic Workflow for 3'-Trifluoromethylcyclopentanecarboxanilide.
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Analytical Verification Protocol

To ensure the identity and purity of the synthesized compound, a multi-pronged analytical
approach is mandatory.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will confirm the presence of protons on the cyclopentyl ring and the aromatic
ring, with characteristic splitting patterns and chemical shifts. The amide proton (N-H) will
appear as a broad singlet.

o 19F NMR: A singlet peak will confirm the presence of the -CF3 group, providing
unambiguous evidence of successful incorporation.

o 13C NMR: Will show the correct number of carbon signals corresponding to the
cyclopentyl, aromatic, amide carbonyl, and trifluoromethyl carbons.

o Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass
spectrometry (GC-MS) should be used to confirm the molecular weight (257.26 g/mol ) and
provide fragmentation data consistent with the proposed structure.

« Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H stretch
(around 3300 cm~1) and the amide C=0 stretch (around 1650 cm™1).

e Melting Point Analysis: The measured melting point should be sharp and consistent with the
literature value of 81°C, indicating high purity.

Applications in Drug Discovery and Development

The trifluoromethyl group is not merely a passive substituent; it is a critical pharmacophore
present in numerous FDA-approved drugs.[1] Its inclusion in a molecule like 3'-
Trifluoromethylcyclopentanecarboxanilide imparts properties that are highly sought after in
drug development.
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Caption: Impact of the Trifluoromethyl Group on Pharmacological Properties.

e Metabolic Blocking: The -CF3 group can act as a "metabolic shield," replacing a hydrogen
atom at a site that would otherwise be susceptible to oxidative metabolism by cytochrome
P450 enzymes. This increases the compound's in vivo half-life.[2]

 Lipophilicity and Permeability: The Hansch 1t value for a -CF3 group is +0.88, indicating its
significant contribution to a molecule's lipophilicity.[2] This property is crucial for facilitating
passage across biological membranes, a prerequisite for reaching intracellular targets.

o Receptor Interaction: The strong electron-withdrawing nature of the -CF3 group alters the
electronic profile of the aromatic ring, which can profoundly influence how the molecule binds
to its target protein, potentially increasing affinity and selectivity.

Given these attributes, 3'-Trifluoromethylcyclopentanecarboxanilide serves as a valuable
building block for creating new chemical entities (NCES) in therapeutic areas where
carboxanilides have shown promise, such as oncology, inflammation, and infectious diseases.

Safety, Handling, and Storage
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Adherence to strict safety protocols is paramount when handling any chemical intermediate.
Based on available safety data, 3'-Trifluoromethylcyclopentanecarboxanilide presents the
following hazards:

e GHS Classification:

o Pictogram: GHSO07 (Harmful/Irritant).[3]

o Signal Word: Warning.[3]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[3][5]

[e]

H315: Causes skin irritation.[5]

o

H319: Causes serious eye irritation.[5]

[¢]

H335: May cause respiratory irritation.[5]
o Precautionary Measures:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), safety
glasses with side shields or goggles, and a lab coat.[5][6]

o Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after
handling.[6][7] Do not eat, drink, or smoke when using this product.[6]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. Keep away
from incompatible materials such as strong oxidizing agents.[7]

Conclusion

3'-Trifluoromethylcyclopentanecarboxanilide (CAS No. 13691-84-4) is more than a simple
chemical intermediate; it is a strategically designed building block for modern drug discovery.
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The integration of the trifluoromethyl group provides a scientifically validated means of
enhancing the metabolic stability and pharmacokinetic profile of derivative compounds. This
guide provides the essential technical data, synthetic strategy, and safety protocols required for
its confident and effective use in the laboratory. Its application holds significant potential for the
development of next-generation therapeutics with improved efficacy and safety profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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